molecular formula C15H23N B8541294 Racemic benzyl-(3,3-dimethyl-cyclohexyl)-amine

Racemic benzyl-(3,3-dimethyl-cyclohexyl)-amine

Cat. No.: B8541294
M. Wt: 217.35 g/mol
InChI Key: QOVLMUYKKKGXIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Racemic benzyl-(3,3-dimethyl-cyclohexyl)-amine is a useful research compound. Its molecular formula is C15H23N and its molecular weight is 217.35 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H23N

Molecular Weight

217.35 g/mol

IUPAC Name

N-benzyl-3,3-dimethylcyclohexan-1-amine

InChI

InChI=1S/C15H23N/c1-15(2)10-6-9-14(11-15)16-12-13-7-4-3-5-8-13/h3-5,7-8,14,16H,6,9-12H2,1-2H3

InChI Key

QOVLMUYKKKGXIK-UHFFFAOYSA-N

Canonical SMILES

CC1(CCCC(C1)NCC2=CC=CC=C2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,3-Dimethylcyclohexanone (3 g, 23.77 mmol) and benzylamine (2.73 mL, 24.96 mmol) were dissolved in benzene (20 mL) and stirred at reflux with continuous removal of H2O for 3 hours. The reaction mixture was allowed to cool to RT and the solvent was evaporated. The imine intermediate was dissolved in DCM (100 mL) and cooled to 0° C. Sodium triacetoxyborohydride (95%, 6.36 g, 28.53 mmol) and acetic acid (1.5 mL, 26.15 mmol) were added. After about 20 minutes the ice bath was removed, and the suspension stirred at RT overnight. The reaction mixture was cooled to 0° C. and saturated aqueous NaHCO3 was added. The layers were separated and the aqueous layer was extracted with DCM. The combined organic layers were washed once more with saturated aqueous NaHCO3, dried (Na2SO4), filtered and evaporated. The remaining yellow oil (5 g) was purified by SiO2 chromatography (300 g SiO2, DCM/(DCM:MeOH:NH4OH 60:10:1) 100 to 87% DCM) to give 1 g of racemic benzyl-(3,3-dimethyl-cyclohexyl)-amine as a light yellow oil (19% yield).
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
2.73 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
6.36 g
Type
reactant
Reaction Step Two
Quantity
1.5 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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